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Compound of Interest

Compound Name: Undecanal

Cat. No.: B090771 Get Quote

An In-depth Technical Guide to Undecanal Safety and Handling in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for undecanal in a

laboratory setting. It is intended for use by trained professionals in the fields of research,

science, and drug development. The following sections detail physical and chemical properties,

hazard identification, handling and storage procedures, emergency protocols, and toxicological

data.

Chemical and Physical Properties
Undecanal, also known as n-undecyl aldehyde, is a colorless to pale yellow oily liquid with a

characteristic fatty, waxy, or sweet odor.[1][2] It is a saturated fatty aldehyde that is found

naturally in citrus oils.[2][3] While soluble in most fixed oils, mineral oil, propylene glycol, and

alcohol, it is insoluble in glycerol and water.[2][4]

Table 1: Physical and Chemical Properties of Undecanal
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Property Value References

Molecular Formula C₁₁H₂₂O [5]

Molar Mass 170.3 g/mol [6]

Appearance
Colorless to pale yellow clear

liquid
[1][7]

Odor
Sweetish, fatty, with an orange

and rose undertone
[2]

Melting Point -4 °C (24.8 °F) [8]

Boiling Point
109 - 115 °C (228.2 - 239 °F)

@ 5 mmHg
[8]

Flash Point 96 °C (204.8 °F) [8]

Density 0.825 - 0.832 g/cm³ [4]

Vapor Density (air=1) 5.94 [9]

Solubility
Soluble in oils and alcohol;

insoluble in water and glycerol.
[2]

Hazard Identification and GHS Classification
Undecanal is classified as a hazardous substance.[9] It is a combustible liquid and causes skin

irritation.[6][10] The following tables summarize its GHS classification and hazard statements.

Table 2: GHS Classification
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Classification Category References

Flammable Liquids
Category 4 (Combustible

Liquid)
[10]

Skin Corrosion/Irritation Category 2 [6]

Hazardous to the aquatic

environment, acute hazard
Category 1 [11]

Hazardous to the aquatic

environment, chronic hazard
Category 2 [11]

Table 3: Hazard and Precautionary Statements
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Code Statement References

H227 Combustible liquid. [10]

H315 Causes skin irritation. [6]

H410
Very toxic to aquatic life with

long lasting effects.
[11]

P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.

[10]

P273
Avoid release to the

environment.
[11]

P280
Wear protective gloves/eye

protection.
[10][11]

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.
[6]

P332+P313
If skin irritation occurs: Get

medical advice/attention.
[6]

P362+P364
Take off contaminated clothing

and wash it before reuse.
[6]

P370+P378

In case of fire: Use water

spray, dry chemical, foam, or

carbon dioxide to extinguish.

[10]

P403+P235
Store in a well-ventilated

place. Keep cool.
[10]

P501

Dispose of contents/container

to an approved waste disposal

plant.

[10]

Experimental Protocols: Emergency Response
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First Aid Measures
Immediate medical attention may be required in case of exposure. The following are general

first aid guidelines.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[5] If irritation persists, seek medical attention.[9]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[5] If skin irritation occurs, get medical advice/attention.[6]

Inhalation: Remove to fresh air.[5] If breathing is difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention.[12]

Ingestion: Do NOT induce vomiting.[5] Clean mouth with water and drink plenty of water

afterwards.[5] Call a poison center or doctor if you feel unwell.[10]

Firefighting Measures
Undecanal is a combustible liquid.[10]

Suitable Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[10][13]

Unsuitable Extinguishing Media: Water jet.[6]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide (CO) and carbon dioxide (CO₂).[5][8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation.[5] Avoid breathing vapors and contact

with skin and eyes.[9] Wear protective equipment.[10]
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Environmental Precautions: Avoid release to the environment.[10] Keep away from drains,

surface, and ground water.[6]

Containment and Cleanup: Soak up with inert absorbent material (e.g., sand, silica gel, acid

binder, universal binder, sawdust).[5] Keep in suitable, closed containers for disposal.[5]

Handling and Storage
Proper handling and storage are crucial to maintain the chemical's integrity and ensure

laboratory safety.

Handling
Use in a well-ventilated area.[9]

Avoid contact with skin, eyes, and clothing.[5]

Do not breathe vapors or mists.[5]

Wash hands thoroughly after handling.[5]

Keep away from heat, sparks, and open flames.[10]

Storage
Store in a cool, dry, and well-ventilated place.[9][10]

Keep containers tightly closed.[6]

Store away from incompatible materials and foodstuff containers.[9]

Recommended storage temperature: 15–25 °C.[6]

Exposure Controls and Personal Protection
Table 4: Personal Protective Equipment (PPE)
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Type Specification References

Eye/Face Protection Wear chemical safety goggles. [14]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[8][14]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, wear

suitable respiratory equipment.

[9][10]

Stability and Reactivity
Reactivity: Not reactive under normal ambient conditions.[6]

Chemical Stability: Stable under normal conditions.[10]

Possibility of Hazardous Reactions: Violent reaction with strong oxidizers.[6] Hazardous

polymerization will not occur.[9]

Conditions to Avoid: Incompatible products, heat, flames, and sparks.[5][10]

Incompatible Materials: Strong oxidizing agents, strong bases, and strong reducing agents.

[5][8]

Hazardous Decomposition Products: Thermal decomposition can produce carbon monoxide

(CO) and carbon dioxide (CO₂).[5]

Toxicological Information
Undecanal has low acute toxicity but is a known skin irritant.

Table 5: Acute Toxicity Data
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Route Species Value References

Oral LD50 Rat >5,000 mg/kg [6]

Dermal LD50 Rabbit >5,000 mg/kg [5][6]

Skin Corrosion/Irritation: Causes skin irritation.[6]

Serious Eye Damage/Irritation: Not classified as an eye irritant, but direct contact may cause

transient discomfort.[6][9]

Respiratory or Skin Sensitization: Not classified as a sensitizer.[6]

Symptoms of Overexposure: May include headache, dizziness, tiredness, nausea, and

vomiting.[5]

Visualizations
Diagram 1: Undecanal Spill Response Workflow
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Caption: Workflow for responding to an undecanal spill in the laboratory.
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Diagram 2: Personal Protective Equipment (PPE) for
Undecanal Handlingdot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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